Cas no 64068-01-5 (Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-8-methyl-, ethyl ester)

Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-8-methyl-, ethyl ester structure
64068-01-5 structure
Product Name:Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-8-methyl-, ethyl ester
CAS No:64068-01-5
MF:C11H12ClN3O2
MW:253.684881210327
CID:1666744
PubChem ID:10060841
Update Time:2025-04-21

Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-8-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-b]pyridazine-2-acetic acid, 6-chloro-8-methyl-, ethyl ester
    • 64068-01-5
    • Ethyl 6-chloro-8-methylimidazo[1,2-b]pyridazine-2-acetate
    • DTXSID401198218
    • ethyl 2-(6-chloro-8-methylimidazo[1,2-b]pyridazin-2-yl)acetate
    • Inchi: 1S/C11H12ClN3O2/c1-3-17-10(16)5-8-6-15-11(13-8)7(2)4-9(12)14-15/h4,6H,3,5H2,1-2H3
    • InChI Key: KVVNEWPRSRDEGR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C2=NC(CC(=O)OCC)=CN2N=1

Computed Properties

  • Exact Mass: 253.06196
  • Monoisotopic Mass: 253.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.49
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